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Compound of Interest

Compound Name: Acetylmalononitrile

Cat. No.: B072418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available information regarding the

synthesis of Acetylmalononitrile. It is intended for informational purposes for qualified

professionals and is not a substitute for a validated, in-house protocol. All chemical syntheses,

particularly at a large scale, must be preceded by a thorough literature review, risk assessment,

and hazard analysis. Appropriate personal protective equipment (PPE) and engineering

controls are mandatory.

Introduction
Acetylmalononitrile (CAS No. 1187-11-7) is a versatile chemical intermediate used in organic

synthesis.[1][2] As a malononitrile derivative, it serves as a valuable building block for the

synthesis of various heterocyclic compounds and other complex molecules.[3] Its utility is noted

in the preparation of masked acyl cyanide (MAC) reagents, which are important synthons in

medicinal chemistry.[4] These notes outline the key physicochemical properties, a general

synthesis pathway, and critical safety considerations for the large-scale preparation of

Acetylmalononitrile.

Physicochemical Properties
Acetylmalononitrile is typically a beige crystalline powder.[1] A summary of its key properties

is presented below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b072418?utm_src=pdf-interest
https://www.benchchem.com/product/b072418?utm_src=pdf-body
https://www.benchchem.com/product/b072418?utm_src=pdf-body
https://www.bocsci.com/product/acetylmalononitrile-cas-1187-11-7-296724.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5488980.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10793181/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10343380/
https://www.benchchem.com/product/b072418?utm_src=pdf-body
https://www.benchchem.com/product/b072418?utm_src=pdf-body
https://www.bocsci.com/product/acetylmalononitrile-cas-1187-11-7-296724.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1187-11-7 [2]

Molecular Formula C₅H₄N₂O [1][5]

Molecular Weight 108.10 g/mol [1][5]

Appearance Beige crystalline powder [1]

Melting Point 138-141 °C [1][2]

Boiling Point 152.7 °C at 760 mmHg [1]

Density 1.133 g/cm³ [1]

SMILES CC(=O)C(C#N)C#N [1]

InChI Key
FGRLXMNNTHBYKL-

UHFFFAOYSA-N
[1]

Synthesis Pathway Overview
The synthesis of Acetylmalononitrile is commonly achieved through the acetylation of

malononitrile. A scalable, two-step synthesis has been described which involves the formation

of a sodium enolate intermediate, followed by protonation to yield the final product.[4]
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Caption: General reaction pathway for Acetylmalononitrile synthesis.

Experimental Protocol Outline
The following outlines a general workflow for the synthesis of Acetylmalononitrile based on

literature precedents.[4] This is not a detailed, step-by-step protocol and requires adaptation

and optimization by a qualified chemist.
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Caption: Experimental workflow for Acetylmalononitrile synthesis.
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Methodology Details:

Step 1: Enolate Formation: The reaction typically involves the acetylation of malononitrile.[4]

This can be performed using an appropriate acetylating agent in a suitable solvent. The

mixture may be thick, requiring sufficient solvent for effective stirring, especially on a larger

scale.[4]

Step 2: Protonation and Isolation: After the initial reaction is complete, the resulting enolate is

protonated, often by the addition of an acid. This causes the Acetylmalononitrile to

precipitate out of the solution.

Purification: The crude product is typically isolated by filtration. Washing the solid with a

suitable solvent (e.g., acetone) can improve purity.[4] The final product is then dried under

vacuum. Acetylmalononitrile is reported to be a bench-stable solid that can be stored for

extended periods without special precautions.[4]

Safety and Handling
Both the precursor, malononitrile, and the product, Acetylmalononitrile, are hazardous

chemicals. Extreme caution must be exercised during handling.

Hazard Summary:

Compound GHS Classification Key Hazards

Malononitrile

Acute Tox. 3 (Oral, Dermal,

Inhalation), Aquatic Acute 1,

Aquatic Chronic 1

Toxic if swallowed, in contact

with skin, or if inhaled.[6][7]

Very toxic to aquatic life with

long-lasting effects.[6][7]

Acetylmalononitrile

Acute Tox. 4 (Oral, Dermal),

Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3

Harmful if swallowed or in

contact with skin. Causes skin

and serious eye irritation. May

cause respiratory irritation.

Mandatory Precautions:
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Engineering Controls: All operations should be conducted in a well-ventilated chemical fume

hood.[6]

Personal Protective Equipment (PPE): Standard PPE includes safety goggles, a lab coat,

and chemical-resistant gloves. For handling malononitrile, more stringent measures,

including respiratory protection, may be necessary.[6]

Handling: Avoid breathing dust, fumes, or vapors.[6] Prevent contact with skin and eyes.

Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in the work area.[6]

Disposal: All waste must be treated as hazardous and disposed of according to local, state,

and federal regulations.[7] Avoid release to the environment.[6]
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Caption: Safety decision workflow for handling synthesis reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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